Cas no 2680859-66-7 (benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate)

• Product Name: benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate
• CAS No: 2680859-66-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6278360
• PubChem ID: 165912199
• Update Time: 2025-06-07

benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate
• 2680859-66-7
• EN300-6954945

• Inchi： 1S/C13H15NO3/c1-2-9-16-10-8-14-13(15)17-11-12-6-4-3-5-7-12/h1,3-7H,8-11H2,(H,14,15)
• InChI Key： SGGFTFZWTYQDPA-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC#C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate

Benzyl N-[2-(Prop-2-Yn-1-Yloxy)Ethyl]Carbamate: A Comprehensive Overview

Benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate, identified by the CAS number 2680859-66-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate moiety and an alkoxypropargyl chain. The molecule's structure allows for a wide range of chemical reactivity and functionalization, making it a valuable building block in modern organic synthesis.

Recent studies have highlighted the potential of benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate as a precursor for the development of advanced materials. For instance, researchers have explored its use in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under specific environmental conditions. These polymers hold promise for applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

In the pharmaceutical industry, benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various transformations, such as alkylation and acylation reactions, makes it an ideal candidate for constructing complex molecular architectures. Notably, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of derivatives of this compound, paving the way for the development of chiral drugs with enhanced pharmacological properties.

The agrochemical sector has also benefited from the versatility of benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate. Studies have demonstrated its role as a precursor for biopesticides and herbicides with improved efficacy and reduced environmental impact. By incorporating this compound into green chemistry workflows, researchers aim to develop sustainable agricultural solutions that align with global efforts to promote eco-friendly practices.

From a synthetic perspective, the preparation of benzyl N-[2-(prop-2-yn-1-yloxy)ethyl]carbamate involves a multi-step process that typically begins with the alkylation of benzyl chloride or benzyl bromide. The subsequent introduction of the propargyloxy group and the carbamate functionality requires precise control over reaction conditions to ensure high yields and product purity. Recent innovations in catalytic methods have streamlined these processes, reducing production costs and minimizing waste generation.

In terms of physical properties, benzyl N-[2-(prop-2-Yn-loxy)ethyl]carbamate exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard atmospheric pressure. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques.

The safety profile of CAS No. 2680859_66_7 has been extensively evaluated to ensure its safe handling in industrial and laboratory settings. According to recent toxicity studies, this compound demonstrates low acute toxicity when administered via oral or dermal routes. However, precautions should be taken to avoid prolonged exposure to dust or vapors, as with any chemical compound.

In conclusion, benzyl N-[2-(prop_yn_yloxy)ethyl]carbamate, with its unique structural features and diverse functionalization potential, continues to be a focal point in contemporary chemical research. Its applications span across multiple industries, driven by advancements in synthetic methodologies and an increasing demand for innovative materials and therapeutic agents. As research progresses, this compound is expected to unlock new possibilities in fields ranging from biotechnology to nanotechnology.